![molecular formula C27H30O16 B1200615 Iscag CAS No. 96627-12-2](/img/structure/B1200615.png)
Iscag
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Description
Iscag is a natural product found in Sideritis incana and Sideritis cossoniana with data available.
Scientific Research Applications
1. Enhancing Scientific Creativity in Education
- Application : IS3CA (Iterative Small Scale Scientific Creative Activity) model enhances teaching scientific creativity in schools. It provides a format for teachers to develop their teaching materials, promoting creativity in ordinary students (Park, 2012).
2. Advancements in Flight Control Simulation
- Application : The Institute for Scientific Research, Inc. (ISR) conducted research on flight control simulations, contributing to Air Force technology. This includes the development of simulation software and materials (Stolarik, 2007).
3. Atmospheric Effects on Sensor Performance
- Application : Boston College ISR worked on technologies to predict atmospheric effects on sensor performance, vital for space-, air-, and ground-based systems (Dentamaro & Doherty, 2008).
4. Information System of Scientific Research Management
- Application : Design and implementation of ISRM (Information System of Scientific Research Management) in universities, enhancing research management efficiency (Lei, 2001).
5. Impact of Collaboration on Scientific Quality
- Application : Examines the impact of collaboration (international, inter-sector, inter-institutional) on the scientific quality of academic research groups (Bermeo Andrade, López & Martín, 2009).
6. Global Modelling of Planetary Atmospheres
- Application : Isca, a framework for modeling the global circulation of planetary atmospheres at varying complexity levels, facilitating Earth and other planetary atmospheres studies (Vallis et al., 2017).
7. Design Science Research in Information Systems
- Application : Development of a methodology for conducting design science research in information systems, enhancing artifact creation and research quality (Peffers, Tuunanen, Rothenberger & Chatterjee, 2007).
8. Software Engineering in Information Systems Research
- Application : Focusing on the role of software engineering in IS research, emphasizing the importance of high-quality software engineering research (Gregg, Kulkarni & Vinze, 2001).
9. Online Comparison of Research Results (Areca)
- Application : Areca is an online portal for sharing datasets and research results, enhancing transparency and comparability in scientific research (Urbansky, Muthmann, Kreisz & Schill, 2011).
10. In Situ Data Management for Diverse Data Sources
- Application : Identifying research directions for in situ data management (ISDM), enabling scientific discovery from various data sources including simulations and sensors (Peterka et al., 2020).
properties
CAS RN |
96627-12-2 |
---|---|
Product Name |
Iscag |
Molecular Formula |
C27H30O16 |
Molecular Weight |
610.5 g/mol |
IUPAC Name |
7-[(2S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5,8-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one |
InChI |
InChI=1S/C27H30O16/c28-7-15-18(33)21(36)23(38)26(41-15)43-25-22(37)19(34)16(8-29)42-27(25)40-14-6-12(32)17-11(31)5-13(39-24(17)20(14)35)9-1-3-10(30)4-2-9/h1-6,15-16,18-19,21-23,25-30,32-38H,7-8H2/t15-,16-,18-,19-,21-,22+,23-,25?,26+,27-/m1/s1 |
InChI Key |
PTKNECMMKRDZEG-KHMFPJBWSA-N |
Isomeric SMILES |
C1=CC(=CC=C1C2=CC(=O)C3=C(O2)C(=C(C=C3O)O[C@H]4C([C@H]([C@@H]([C@H](O4)CO)O)O)O[C@H]5[C@@H]([C@@H]([C@@H]([C@H](O5)CO)O)O)O)O)O |
SMILES |
C1=CC(=CC=C1C2=CC(=O)C3=C(O2)C(=C(C=C3O)OC4C(C(C(C(O4)CO)O)O)OC5C(C(C(C(O5)CO)O)O)O)O)O |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=O)C3=C(O2)C(=C(C=C3O)OC4C(C(C(C(O4)CO)O)O)OC5C(C(C(C(O5)CO)O)O)O)O)O |
synonyms |
iso-scutellarein-7-(allosyl(1-2)glucoside) isoscutellarein-7-O-(allosyl(1-2)glucoside) |
Origin of Product |
United States |
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